![molecular formula C7H2ClI3O B186576 2,3,5-Triiodobenzoyl chloride CAS No. 42860-33-3](/img/structure/B186576.png)
2,3,5-Triiodobenzoyl chloride
Overview
Description
2,3,5-Triiodobenzoyl chloride is a chemical compound with the molecular formula C7H2ClI3O and a molecular weight of 518.25700 . It is commonly used in various chemical reactions .
Synthesis Analysis
The synthesis of 2,3,5-Triiodobenzoyl chloride involves the use of 2,3,5-Iodobenzoic acid and Oxalyl chloride . The reaction is carried out under controlled conditions to ensure the formation of the desired product .Molecular Structure Analysis
The molecular structure of 2,3,5-Triiodobenzoyl chloride consists of seven carbon atoms, two hydrogen atoms, one chlorine atom, three iodine atoms, and one oxygen atom . The exact mass of the molecule is 517.6928 g/mol .Chemical Reactions Analysis
2,3,5-Triiodobenzoyl chloride is known to react with methanol to form a stable acyl chloride derivative . This reaction is significant as it helps avoid certain problems associated with the use of 2,3,5-Triiodobenzoyl chloride .Physical And Chemical Properties Analysis
2,3,5-Triiodobenzoyl chloride has a density of 2.846g/cm3 and a boiling point of 435.5ºC at 760 mmHg . The compound also has a flash point of 217.2ºC .Scientific Research Applications
Derivatization Agent in Analytical Chemistry
2,3,5-Triiodobenzoyl chloride: is used as a derivatization agent in analytical chemistry to enhance the detection sensitivity of certain compounds. For instance, it has been employed in the quantitation of residual phenylhydrazine in antipyrine by LC-ICP-MS . The presence of three iodine atoms in the compound makes it a suitable reagent for iodo derivatization, which facilitates the sensitive detection of genotoxic impurities in pharmaceuticals .
Intermediate in Organic Synthesis
This compound serves as an intermediate in the synthesis of various organic molecules. Its reactivity due to the presence of iodine atoms and the acyl chloride group allows it to participate in numerous chemical reactions, leading to the formation of a wide range of derivatives used in further synthetic applications.
Therapeutic Embolization
In the medical field, 2,3,5-Triiodobenzoyl chloride has potential applications in therapeutic embolization. This minimally invasive procedure uses emboli to block blood vessels, treating conditions like bleeding, vascular malformations, and tumors. The compound’s properties may be utilized to create embolic agents that can be precisely delivered to the target site .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2,3,5-Triiodobenzoyl chloride are currently unknown. This compound is a chemical reagent and is often used in the synthesis of other compounds
Mode of Action
The mode of action of 2,3,5-Triiodobenzoyl chloride is not well-documented. As a benzoyl chloride derivative, it likely acts as an acylating agent, reacting with nucleophiles such as amines or alcohols to form amides or esters, respectively. The presence of iodine atoms on the benzene ring may influence the reactivity of the compound .
Biochemical Pathways
It’s known that benzoyl chlorides can participate in acylation reactions, which are involved in various biochemical pathways .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2,3,5-Triiodobenzoyl chloride are not well-documented. As a small, lipophilic molecule, it may be well-absorbed and distributed throughout the body. The presence of iodine atoms may affect its metabolism and excretion .
Result of Action
As a chemical reagent, its primary use is in the synthesis of other compounds rather than exerting a biological effect .
Action Environment
The action, efficacy, and stability of 2,3,5-Triiodobenzoyl chloride can be influenced by various environmental factors. For example, the presence of nucleophiles can trigger acylation reactions. Additionally, the compound may be sensitive to moisture, as benzoyl chlorides can react with water to form carboxylic acids .
properties
IUPAC Name |
2,3,5-triiodobenzoyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2ClI3O/c8-7(12)4-1-3(9)2-5(10)6(4)11/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGSBFOJSKVVSPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)Cl)I)I)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2ClI3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00375361 | |
Record name | 2,3,5-triiodobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00375361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
518.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,5-Triiodobenzoyl chloride | |
CAS RN |
42860-33-3 | |
Record name | 2,3,5-triiodobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00375361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 42860-33-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 2,3,5-triiodobenzoyl chloride used in analytical chemistry?
A1: 2,3,5-Triiodobenzoyl chloride is used as a derivatizing agent in analytical techniques like LC-ICP-MS (Liquid Chromatography - Inductively Coupled Plasma - Mass Spectrometry). Due to its three iodine atoms, it enhances the detectability of target analytes. In one study, it successfully derivatized phenylhydrazine, improving its detection limit in antipyrine samples. []
Q2: How is 2,3,5-triiodobenzoyl chloride used in nanomaterial synthesis?
A2: 2,3,5-Triiodobenzoyl chloride can be grafted onto polymers like poly(allylamine) to introduce radiopacity. This modification enables the visualization of the resulting nanoparticles using X-ray imaging techniques. Researchers synthesized and characterized stable suspensions of these radiopaque nanoparticles, suggesting their potential as contrast agents for applications like long-term image tracking. []
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